Cas no 1805338-22-0 (6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805338-22-0
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4858968
• Update Time: 2025-10-22

6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-4-6-5(1-2-13)3-7(14)15-8(6)9(11)12/h3,9H,1,4H2,(H2,14,15)
• InChI Key： NMWQVWCLVDWUKY-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC(=CC=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile

6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile: A Comprehensive Overview

6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile, with the CAS number 1805338-22-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include an amino group at position 6, a bromomethyl substituent at position 3, a difluoromethyl group at position 2, and an acetonitrile group at position 4 of the pyridine ring. These substituents collectively contribute to its distinctive chemical properties and potential applications.

The synthesis of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acylation processes. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various solvent systems and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple functional groups allows for extensive chemical modifications, making it a versatile building block in medicinal chemistry. For instance, the amino group can serve as a site for bioisosteric replacements, while the acetonitrile group can be transformed into other functionalities to enhance pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

In addition to its pharmaceutical applications, 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile has shown potential in materials science. Its rigid pyridine ring structure and electron-withdrawing groups make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various semiconductor materials. Preliminary results suggest that this compound could be utilized in the development of advanced optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The unique combination of functional groups in this compound also renders it highly reactive under specific conditions. For example, the bromomethyl group can undergo nucleophilic substitution reactions with a variety of nucleophiles, enabling further functionalization. The difluoromethyl group introduces additional electronic effects, which can influence the reactivity of neighboring substituents. These properties make 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile an invaluable tool in both academic research and industrial settings.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Advanced density functional theory (DFT) calculations have revealed that the acetonitrile group significantly withdraws electron density from the pyridine ring, enhancing its electrophilicity. This understanding has facilitated the design of novel synthetic routes and has improved our ability to predict the behavior of this compound in various chemical environments.

In conclusion, 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetonitrile, with its unique structural features and versatile functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it a subject of intense scientific interest. As research continues to unfold, this compound is expected to play an increasingly important role in advancing both theoretical and applied aspects of chemistry.